(6-Chlorobenzo[d]isoxazol-3-yl)methanol

• IUPAC Name: (6-chloro-1,2-benzoxazol-3-yl)methanol
• InChI: InChI=1S/C8H6ClNO2/c9-5-1-2-6-7(4-11)10-12-8(6)3-5/h1-3,11H,4H2
• InChI Key: SNCGMLZHTOOGNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)ON=C2CO
• Molecular Formula: C8H6ClNO2
• Molecular Weight: 183.59 g/mol

Description

“(6-Chlorobenzo[d]isoxazol-3-yl)methanol” is a chemical compound with the molecular formula C8H6ClNO2. It is a member of the isoxazole family, which are five-membered heterocyclic compounds with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazoles are commonly found in many commercially available drugs.

Molecular Structure Analysis

The molecular structure of “(6-Chlorobenzo[d]isoxazol-3-yl)methanol” consists of a benzene ring attached to an isoxazole ring, with a chlorine atom on the benzene ring and a methanol group on the isoxazole ring. The presence of the labile N–O bond in the isoxazole ring allows for various transformations.

Scientific Research Applications

Synthetic Applications in Chemistry

Research has shown that similar isoxazole compounds are pivotal in organic synthesis. For example, methanol, a simple alcohol, is utilized as both a C1 synthon and a hydrogen source in chemical synthesis, highlighting the importance of alcohol functionalities in creating complex molecules (Sarki et al., 2021). Furthermore, the study on the synthesis and antiviral activity of thiadiazole sulfonamides starting from chlorobenzoic acid, which involves esterification with methanol, illustrates the role of chlorinated compounds in pharmaceutical synthesis (Chen et al., 2010). These insights underline the significance of chlorobenzoisoxazolyl methanol derivatives in synthetic chemistry, offering pathways to synthesize complex molecules for various applications.

Catalytic and Material Science Applications

Isoxazole derivatives have been explored for their potential in catalysis and material science. For instance, the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y demonstrated its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons, showcasing the utility of such compounds in enhancing catalytic performances (Ghorbanloo & Maleki Alamooti, 2017). This highlights the application of isoxazole-related compounds in creating more efficient and sustainable chemical processes.

Safety and Hazards

The safety data for “(6-Chlorobenzo[d]isoxazol-3-yl)methanol” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3, indicating potential hazards to the respiratory system.

Future Directions

Isoxazoles are of significant interest in the field of drug discovery due to their wide spectrum of biological activities. Therefore, the development of new synthetic strategies and the design of new isoxazole derivatives, including “(6-Chlorobenzo[d]isoxazol-3-yl)methanol”, could be a promising direction for future research.